N-(3-methanesulfonamidophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-[3-(methanesulfonamido)phenyl]-2-phenyl-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C19H19N3O3S/c1-26(24,25)21-17-11-7-10-16(14-17)20-19(23)18(22-12-5-6-13-22)15-8-3-2-4-9-15/h2-14,18,21H,1H3,(H,20,23)
• InChI Key: JDUMBZJAGCHLRG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C(C2=CC=CC=C2)N3C=CC=C3
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N-(3-methanesulfonamidophenyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide, also known as MSMP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the sulfonamide class of compounds and has shown promising results in various studies.

Scientific Research Applications

Antimicrobial Activity

Pyrrolopyrazine derivatives have demonstrated significant antimicrobial properties. These compounds exhibit inhibitory effects against bacteria, fungi, and other microorganisms. .

Anti-Inflammatory Properties

Studies suggest that pyrrolopyrazine derivatives possess anti-inflammatory activity. .

Antiviral Effects

Certain pyrrolopyrazine derivatives exhibit antiviral activity. .

Antioxidant Potential

The pyrrolopyrazine scaffold has been investigated for its antioxidant properties. .

Antitumor Activity

Researchers have explored pyrrolopyrazine derivatives as potential antitumor agents. .

Kinase Inhibition

5H-pyrrolo[2,3-b]pyrazine derivatives have shown activity as kinase inhibitors. .

Natural Sources

Pyrrolopyrazine derivatives have been isolated from various sources, including plants, microbes, soil, and marine life. .

Structure-Activity Relationship (SAR) Research

Despite their importance, there is limited SAR research on pyrrolopyrazine derivatives. .

Mechanism of Action

Target of Action

Compounds with similar pyrrole and pyrazine rings, such as pyrrolopyrazine derivatives, have exhibited various biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

Similar compounds have shown inhibitory activities against α-glucosidase . This suggests that the compound may interact with its targets to inhibit their function, leading to changes in cellular processes.

Biochemical Pathways

The compound may affect the α-glucosidase pathway . Inhibition of α-glucosidase can delay glucose absorption, reducing the occurrence of postprandial hyperglycemia . This suggests that the compound could potentially be used in the management of type 2 diabetes.

Result of Action

The compound’s action could potentially lead to a reduction in postprandial hyperglycemia, which is a common symptom of type 2 diabetes . This is based on the observed α-glucosidase inhibitory activity of similar compounds .